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Compound Name: Dihydroabietylamine

CAS No.: 24978-68-5

Cat. No.: B1213853

Get Quote

This guide provides an in-depth analysis of the safety and handling protocols for

Dihydroabietylamine (DHA), a diterpene amine derived from abietic acid. Primarily aimed at

researchers, chemists, and professionals in drug development, this document synthesizes

critical safety data with practical, field-tested insights to ensure the responsible and safe

utilization of this compound in a laboratory and manufacturing setting.

Understanding Dihydroabietylamine: A Profile
Dihydroabietylamine, with the chemical formula C₂₀H₃₁N, is a primary amine that presents as

a clear yellow viscous liquid or a white solid, depending on its purity and temperature.[1][2] It is

characterized by its hydrophobic nature, rendering it soluble in organic solvents like chloroform,

DMSO, and methanol, while being insoluble in water.[1][2] This compound and its derivatives

are utilized in various applications, including as corrosion inhibitors, surfactants, and as

resolving agents in chemical synthesis.[1]

Table 1: Physicochemical Properties of Dihydroabietylamine
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Property Value Source

Molecular Formula C₂₀H₃₁N [3]

Molecular Weight 285.47 g/mol

Appearance
Clear yellow viscous liquid or

white solid
[2][4]

Melting Point 44.50°C [2]

Boiling Point ~417.89°C (estimated) [2]

Density 0.963 ± 0.06 g/cm³ (20°C) [2]

Flash Point >113°C (>230°F) [2]

Water Solubility Insoluble [1][5]

Hazard Identification and Risk Assessment
Dihydroabietylamine is classified as a hazardous substance, primarily due to its corrosive and

irritant properties.[5] A thorough understanding of these hazards is the cornerstone of safe

handling.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Dihydroabietylamine is classified as follows:

Skin Corrosion/Irritation: Category 1B or 2, causing severe skin burns and irritation.[3][5]

Serious Eye Damage/Eye Irritation: Category 1 or 2A, causing serious eye damage and

irritation.[3][5]

Specific Target Organ Toxicity (Single Exposure): Category 3, may cause respiratory

irritation.[3][6]

Acute Oral Toxicity: Category 4, harmful if swallowed.[7]

Hazardous to the Aquatic Environment (Acute and Chronic): Category 1, very toxic to aquatic

life with long-lasting effects.[7]
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The primary routes of exposure are inhalation, ingestion, and skin or eye contact. The severity

of the health effects is dependent on the concentration, duration, and route of exposure.

Ingestion can lead to severe burns of the mouth and throat, with a risk of perforation of the

esophagus and stomach.[5] Skin contact can cause severe burns, while eye contact poses a

risk of blindness.[5]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering controls and supplementing with

appropriate personal protective equipment, is essential for mitigating the risks associated with

Dihydroabietylamine.

Engineering Controls
The principle of ALARA (As Low As Reasonably Achievable) should guide the implementation

of engineering controls.

Ventilation: All work with Dihydroabietylamine should be conducted in a well-ventilated

area.[6][8] For procedures that may generate aerosols or dust, a chemical fume hood is

mandatory.

Eyewash Stations and Safety Showers: These must be readily accessible in the immediate

work area.[8] Their functionality should be checked on a regular basis.

Personal Protective Equipment (PPE)
The selection of PPE is critical and should be based on a thorough risk assessment of the

specific procedures being performed.

Eye and Face Protection: Chemical safety goggles are the minimum requirement.[9] When

there is a risk of splashing, a face shield should be worn in conjunction with goggles.[10]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves.[11] Nitrile or neoprene gloves are

generally recommended, but the specific glove type should be chosen based on the
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breakthrough time and permeation rate for Dihydroabietylamine. Always inspect gloves

for any signs of degradation before use.

Protective Clothing: A lab coat is mandatory.[9] For larger quantities or procedures with a

high risk of splashing, a chemical-resistant apron or a full-body suit may be necessary.[10]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable limits, or during emergency situations, a NIOSH/MSHA approved respirator

should be worn.[8][9] The type of respirator (e.g., air-purifying with appropriate cartridges or

supplied-air) will depend on the potential airborne concentration.[12]

Diagram 1: PPE Selection Logic for Handling Dihydroabietylamine
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Personal Protective Equipment (PPE) Selection
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Caption: A decision-making workflow for selecting appropriate PPE.

Safe Handling and Storage Protocols
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Adherence to strict handling and storage procedures is paramount to preventing accidental

exposure and ensuring the stability of Dihydroabietylamine.

Handling
Avoid contact with skin, eyes, and clothing.[8]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[6]

Wash hands thoroughly after handling.[12]

Handle in accordance with good industrial hygiene and safety practice.[9]

Keep away from heat and sources of ignition.[8]

Storage
Store in a tightly closed container in a dry and well-ventilated place.[9]

Recommended storage temperature is between +15°C and +25°C.[5]

The compound is sensitive to air, so storage under an inert atmosphere may be necessary

for long-term stability.[5]

Store away from incompatible materials, such as strong oxidizing agents.[9]

Emergency Procedures: A Step-by-Step Guide
In the event of an emergency, a calm and methodical response is crucial.

First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[9]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water for at least 15 minutes. Swabbing with polyethylene glycol 400 may also be effective.

Seek immediate medical attention.[5]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention from an ophthalmologist.[5]

Ingestion: Do NOT induce vomiting due to the risk of perforation.[5] If the victim is conscious,

have them rinse their mouth with water and drink one or two glasses of water. Seek

immediate medical attention.[5]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment as outlined in Section 3. Ensure adequate ventilation. Avoid breathing

vapors, mist, or gas.[12]

Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

[12]

Containment and Cleanup: For liquid spills, absorb with an inert material (e.g., sand, earth,

vermiculite) and place in a suitable container for disposal.[11] For solid spills, sweep up and

shovel into a suitable container for disposal, avoiding dust generation.[8] Clean the affected

area thoroughly.

Diagram 2: Emergency Response Workflow for a Dihydroabietylamine Spill
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Spill Response Protocol
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Click to download full resolution via product page

Caption: A stepwise guide for responding to an accidental spill.
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Disposal Considerations
Waste material must be disposed of in accordance with all applicable federal, state, and local

environmental regulations.[12] It is recommended to use a licensed professional waste

disposal service.[6] Do not allow the material to be released into the environment.[6]

Conclusion
Dihydroabietylamine is a valuable chemical compound with a range of applications. However,

its hazardous properties necessitate a comprehensive and diligent approach to safety. By

understanding the risks, implementing robust engineering controls, utilizing appropriate

personal protective equipment, and adhering to strict handling and emergency procedures,

researchers and professionals can work with Dihydroabietylamine safely and effectively. This

guide serves as a foundational resource, and it is imperative that all personnel receive training

on these protocols before handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.sigmaaldrich.com/HK/en/sds/aldrich/105198?userType=undefined
https://www.capotchem.cn/doc/msds_99306-87-3.do
https://www.capotchem.cn/doc/msds_99306-87-3.do
https://www.benchchem.com/product/b1213853/docs?utm_src=pdf-body#dihydroabietylamine-a-comprehensive-technical-guide-to-safe-handling-and-application
https://www.benchchem.com/product/b1213853/docs?utm_src=pdf-body#dihydroabietylamine-a-comprehensive-technical-guide-to-safe-handling-and-application
https://pubchem.ncbi.nlm.nih.gov/compound/Dehydroabietylamine
https://www.chemsrc.com/en/cas/99306-87-3_1034027.html
https://www.dcchemicals.com/msds/DC34113.html
https://www.chemservice.com/media/msds/N-11623-10MG.pdf
https://chemm.hhs.gov/public.htm
https://www.dow.com/content/dam/dcc/documents/en-us/ehs/ppe-guidance.pdf
https://www.gov.uk/government/publications/what-to-do-in-a-chemical-incident-or-emergency/what-to-do-in-a-chemical-emergency
https://www.benchchem.com/product/b1213853?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. CAS 1446-61-3: Dehydroabietylamine | CymitQuimica [cymitquimica.com]

2. DEHYDROABIETYLAMINE CAS#: 1446-61-3 [m.chemicalbook.com]

3. Dehydroabietylamine | C20H31N | CID 62034 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. DEHYDROABIETYLAMINE | 1446-61-3 [chemicalbook.com]

5. merckmillipore.com [merckmillipore.com]

6. capotchem.cn [capotchem.cn]

7. Dehydroabietylamine|MSDS [dcchemicals.com]

8. fishersci.com [fishersci.com]

9. datasheets.scbt.com [datasheets.scbt.com]

10. corporate.dow.com [corporate.dow.com]

11. cdn.chemservice.com [cdn.chemservice.com]

12. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Dihydroabietylamine: A Comprehensive Technical Guide
to Safe Handling and Application]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213853/docs#dihydroabietylamine-a-
comprehensive-technical-guide-to-safe-handling-and-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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